Cas no 1211537-99-3 (ethyl 4-(chlorosulfonyl)methylpiperidine-1-carboxylate)

• Product Name: ethyl 4-(chlorosulfonyl)methylpiperidine-1-carboxylate
• CAS No: 1211537-99-3
• MF: C₉H₁₆ClNO₄S
• MW: 269.7456407547
• CID: 6020348
• PubChem ID: 165637738
• Update Time: 2025-05-23

ethyl 4-(chlorosulfonyl)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(chlorosulfonyl)methylpiperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-[(chlorosulfonyl)methyl]-, ethyl ester
• 1211537-99-3
• EN300-1987413
• ethyl 4-[(chlorosulfonyl)methyl]piperidine-1-carboxylate

• Inchi： 1S/C9H16ClNO4S/c1-2-15-9(12)11-5-3-8(4-6-11)7-16(10,13)14/h8H,2-7H2,1H3
• InChI Key： DMUXQAMAWBFFNM-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCC(CS(Cl)(=O)=O)CC1

Computed Properties

• Exact Mass: 269.0488569g/mol
• Monoisotopic Mass: 269.0488569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.1Ų

Additional information on ethyl 4-(chlorosulfonyl)methylpiperidine-1-carboxylate

Professional Introduction to Ethyl 4-(Chlorosulfonyl)methylpiperidine-1-carboxylate (CAS No. 1211537-99-3)

Ethyl 4-(chlorosulfonyl)methylpiperidine-1-carboxylate (CAS No. 1211537-99-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, plays a pivotal role in the synthesis of various pharmacologically active molecules. Its molecular structure, featuring a piperidine ring substituted with a chlorosulfonyl methyl group and an ethyl ester moiety, makes it a versatile intermediate in the development of novel therapeutic agents.

The chlorosulfonyl functional group is particularly noteworthy due to its reactivity and ability to participate in nucleophilic substitution reactions, which are fundamental in organic synthesis. This property allows for the introduction of diverse substituents into the molecular framework, enabling the creation of complex derivatives with tailored biological activities. In recent years, there has been a surge in research focused on harnessing the potential of such intermediates to develop drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In the realm of drug discovery, Ethyl 4-(chlorosulfonyl)methylpiperidine-1-carboxylate has been utilized as a key building block in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its efficacy in generating compounds that modulate enzyme activity by interacting with specific binding pockets. These interactions are often critical for achieving high selectivity and potency in therapeutic applications. The piperidine core is particularly interesting as it is a common motif found in many bioactive molecules, contributing to favorable pharmacokinetic properties such as solubility and metabolic stability.

The ethyl ester group present in Ethyl 4-(chlorosulfonyl)methylpiperidine-1-carboxylate also serves as a valuable handle for further chemical manipulation. Ester functionalities can be readily converted into other functional groups through various chemical transformations, such as hydrolysis or transesterification, allowing for the exploration of different chemical space. This flexibility is essential in medicinal chemistry, where iterative design and optimization are necessary to identify lead compounds with optimal pharmacological profiles.

Recent advancements in synthetic methodologies have further enhanced the utility of Ethyl 4-(chlorosulfonyl)methylpiperidine-1-carboxylate. For example, catalytic asymmetric reactions have enabled the stereoselective introduction of chiral centers, which are crucial for many biologically active compounds. Additionally, green chemistry principles have been applied to develop more sustainable synthetic routes, reducing waste and minimizing hazardous byproducts. These innovations align with the broader goal of making drug development more efficient and environmentally friendly.

The biological activity of derivatives derived from Ethyl 4-(chlorosulfonyl)methylpiperidine-1-carboxylate has been extensively studied. Researchers have explored its potential as a scaffold for kinase inhibitors, given the importance of kinases in signal transduction pathways associated with numerous diseases. Preliminary findings suggest that certain derivatives exhibit inhibitory effects on specific kinases, making them promising candidates for further development. Moreover, the compound's ability to cross the blood-brain barrier has opened up avenues for its use in treating central nervous system disorders.

In conclusion, Ethyl 4-(chlorosulfonyl)methylpiperidine-1-carboxylate (CAS No. 1211537-99-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an even greater role in the development of next-generation drugs that address unmet medical needs.